Cas no 1335569-36-2 (5-(2R)-2-aminopropyl-4-bromo-2-methoxyphenol)

• Product Name: 5-(2R)-2-aminopropyl-4-bromo-2-methoxyphenol
• CAS No: 1335569-36-2
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 5899947
• PubChem ID: 165644702
• Update Time: 2025-06-08

5-(2R)-2-aminopropyl-4-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2R)-2-aminopropyl-4-bromo-2-methoxyphenol
• EN300-1933680
• 1335569-36-2
• 5-[(2R)-2-aminopropyl]-4-bromo-2-methoxyphenol

• Inchi： 1S/C10H14BrNO2/c1-6(12)3-7-4-9(13)10(14-2)5-8(7)11/h4-6,13H,3,12H2,1-2H3/t6-/m1/s1
• InChI Key： XEBSRLFSYJJFGE-ZCFIWIBFSA-N
• SMILES： BrC1=CC(=C(C=C1C[C@@H](C)N)O)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 5-(2R)-2-aminopropyl-4-bromo-2-methoxyphenol

5-(2R)-2-aminopropyl-4-bromo-2-methoxyphenol (CAS No. 1335569-36-2): A Comprehensive Overview

5-(2R)-2-aminopropyl-4-bromo-2-methoxyphenol (CAS No. 1335569-36-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound is characterized by its 4-bromo and 2-methoxy substituents on the phenol ring, along with an (R)-2-aminopropyl group, which collectively contribute to its distinct chemical and biological profile.

The synthesis of 5-(2R)-2-aminopropyl-4-bromo-2-methoxyphenol involves a series of well-defined chemical reactions, including bromination, methylation, and aminoalkylation. These steps are crucial for achieving the desired stereochemistry and functional group placement, which are essential for the compound's biological activity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

In terms of its biological activity, 5-(2R)-2-aminopropyl-4-bromo-2-methoxyphenol has been studied for its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits significant antioxidant properties, which can be attributed to the presence of the phenolic hydroxyl group. Additionally, the bromine substituent and aminopropyl group contribute to its ability to interact with specific biological targets, such as enzymes and receptors.

One of the key areas of interest for 5-(2R)-2-aminopropyl-4-bromo-2-methoxyphenol is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in human cell lines. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent studies have explored the neuroprotective effects of 5-(2R)-2-aminopropyl-4-bromo-2-methoxyphenol. Preclinical models have shown that this compound can reduce oxidative stress and neuroinflammation in the brain, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that 5-(2R)-2-aminopropyl-4-bromo-2-methoxyphenol may have therapeutic potential in these conditions.

The pharmacokinetic properties of 5-(2R)-2-aminopropyl-4-bromo-2-methoxyphenol have also been investigated to assess its suitability for drug development. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for developing it into a viable therapeutic agent.

In addition to its therapeutic applications, 5-(2R)-2-aminopropyl-4-bromo-2-methoxyphenol has been used as a tool compound in chemical biology research. Its unique structure allows it to serve as a probe for studying specific biological pathways and interactions. For example, it has been used to investigate the role of certain enzymes in metabolic processes and to identify potential targets for drug discovery.

The safety profile of 5-(2R)-2-aminopropyl-4-bromo-2-methoxyphenol is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 5-(2R)-2-aminopropyl-4-bromo-2-methoxyphenol (CAS No. 1335569-36-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of study for scientists and researchers alike.